N-(N-(N-(N-(1-naphthoxyacetyl)-histidyl)-5-amino-3,4-dihydroxy-2-isobutyl-7-methyloctanoyl)isoleucyl
N-(N-(N-(N-(1-naphthoxyacetyl)-histidyl)-5-amino-3,4-dihydroxy-2-isobutyl-7-methyloctanoyl)isoleucyl
Brand Name:
Vulcanchem
CAS No.:
134623-15-7
VCID:
VC0238549
InChI:
InChI=1S/C43H59N7O7/c1-7-28(6)38(43(56)46-23-30-15-10-11-18-45-30)50-41(54)33(19-26(2)3)39(52)40(53)34(20-27(4)5)49-42(55)35(21-31-22-44-25-47-31)48-37(51)24-57-36-17-12-14-29-13-8-9-16-32(29)36/h8-18,22,25-28,33-35,38-40,52-53H,7,19-21,23-24H2,1-6H3,(H,44,47)(H,46,56)(H,48,51)(H,49,55)(H,50,54)/t28-,33-,34-,35-,38-,39+,40+/m0/s1
SMILES:
CCC(C)C(C(=O)NCC1=CC=CC=N1)NC(=O)C(CC(C)C)C(C(C(CC(C)C)NC(=O)C(CC2=CN=CN2)NC(=O)COC3=CC=CC4=CC=CC=C43)O)O
Molecular Formula:
C43H59N7O7
Molecular Weight:
786 g/mol
N-(N-(N-(N-(1-naphthoxyacetyl)-histidyl)-5-amino-3,4-dihydroxy-2-isobutyl-7-methyloctanoyl)isoleucyl
CAS No.: 134623-15-7
Main Products
VCID: VC0238549
Molecular Formula: C43H59N7O7
Molecular Weight: 786 g/mol
| CAS No. | 134623-15-7 |
|---|---|
| Product Name | N-(N-(N-(N-(1-naphthoxyacetyl)-histidyl)-5-amino-3,4-dihydroxy-2-isobutyl-7-methyloctanoyl)isoleucyl |
| Molecular Formula | C43H59N7O7 |
| Molecular Weight | 786 g/mol |
| IUPAC Name | (2S,3R,4R,5S)-3,4-dihydroxy-5-[[(2S)-3-(1H-imidazol-5-yl)-2-[(2-naphthalen-1-yloxyacetyl)amino]propanoyl]amino]-7-methyl-N-[(2S,3S)-3-methyl-1-oxo-1-(pyridin-2-ylmethylamino)pentan-2-yl]-2-(2-methylpropyl)octanamide |
| Standard InChI | InChI=1S/C43H59N7O7/c1-7-28(6)38(43(56)46-23-30-15-10-11-18-45-30)50-41(54)33(19-26(2)3)39(52)40(53)34(20-27(4)5)49-42(55)35(21-31-22-44-25-47-31)48-37(51)24-57-36-17-12-14-29-13-8-9-16-32(29)36/h8-18,22,25-28,33-35,38-40,52-53H,7,19-21,23-24H2,1-6H3,(H,44,47)(H,46,56)(H,48,51)(H,49,55)(H,50,54)/t28-,33-,34-,35-,38-,39+,40+/m0/s1 |
| Standard InChIKey | VFXBGUYEVNSPLY-LETNQRCJSA-N |
| Isomeric SMILES | CC[C@H](C)[C@@H](C(=O)NCC1=CC=CC=N1)NC(=O)[C@@H](CC(C)C)[C@H]([C@@H]([C@H](CC(C)C)NC(=O)[C@H](CC2=CN=CN2)NC(=O)COC3=CC=CC4=CC=CC=C43)O)O |
| SMILES | CCC(C)C(C(=O)NCC1=CC=CC=N1)NC(=O)C(CC(C)C)C(C(C(CC(C)C)NC(=O)C(CC2=CN=CN2)NC(=O)COC3=CC=CC4=CC=CC=C43)O)O |
| Canonical SMILES | CCC(C)C(C(=O)NCC1=CC=CC=N1)NC(=O)C(CC(C)C)C(C(C(CC(C)C)NC(=O)C(CC2=CN=CN2)NC(=O)COC3=CC=CC4=CC=CC=C43)O)O |
| Synonyms | N-(N-(N-(N-(1-naphthoxyacetyl)-histidyl)-5-amino-3,4-dihydroxy-2-isobutyl-7-methyloctanoyl)isoleucyl)-2-pyridylmethylamine NHDIP |
| PubChem Compound | 122717 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume